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Compound of Interest

Compound Name: RH 237

Cat. No.: B1237115 Get Quote

Essential Safety and Handling Guide for RH 237
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling of RH 237, a

fluorescent styryl dye commonly used in neuroscience research for functional imaging of

neurons. Adherence to these protocols is essential to ensure laboratory safety and maintain the

integrity of experimental outcomes.

Product Information and Hazard Identification
RH 237 is a lipophilic, cationic dye. While comprehensive toxicological data is not available, it is

classified for research use only and should be handled with care. The following table

summarizes its key identifiers and known hazard information.
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Property Value Reference

Chemical Name

N-(4-Sulfobutyl)-4-(6-(4-

(dibutylamino)phenyl)hexatrien

yl)pyridinium, inner salt

[1][2]

CAS Number 83668-91-1 ---

Molecular Formula C₂₉H₄₀N₂O₃S [3]

Molecular Weight 496.71 g/mol [3]

Appearance Dark solid [3]

Solubility DMSO, Water, Ethanol ---

Hazard Statements

H303: May be harmful if

swallowedH313: May be

harmful in contact with

skinH333: May be harmful if

inhaled

[4]

Signal Word Warning [4]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling RH 237 in its solid form and in solution.

PPE Category Specification Rationale

Hand Protection Nitrile gloves
Protects against skin contact.

[4]

Eye Protection
Safety glasses with side

shields or safety goggles

Prevents eye contact with dust

or splashes.[4]

Body Protection Laboratory coat
Protects skin and clothing from

contamination.[4]

Respiratory Protection
Use in a well-ventilated area or

under a chemical fume hood

Minimizes inhalation of dust or

aerosols.[4]
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Step-by-Step Handling and Experimental Protocol
This section provides a detailed workflow for preparing and using RH 237 in a laboratory

setting.

Preparation of Stock Solution
RH 237 is typically supplied as a solid. A concentrated stock solution is prepared for

subsequent dilution to the final working concentration. Dimethyl sulfoxide (DMSO) is a common

solvent for creating stock solutions.[1][3]

Materials:

RH 237 solid

Anhydrous Dimethyl sulfoxide (DMSO)

Microcentrifuge tubes

Calibrated micropipettes and sterile tips

Vortex mixer

Procedure:

Pre-weighing (if necessary): If not using a pre-aliquoted vial, carefully weigh the desired

amount of RH 237 in a chemical fume hood.

Reconstitution: Add the appropriate volume of DMSO to the vial of RH 237 to achieve the

desired stock concentration (e.g., 1-10 mM). The table below provides reconstitution

volumes for common stock concentrations.

Dissolution: Tightly cap the vial and vortex thoroughly until the solid is completely dissolved.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in

microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store aliquots at -20°C,

protected from light.[3]
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Table of Reconstitution Volumes for a 1 mg Vial of RH 237:

Desired Stock Concentration Volume of DMSO to Add

1 mM 2.013 mL

5 mM 402.6 µL

10 mM 201.3 µL

Preparation of Working Solution and Staining Protocol
The stock solution is diluted in a suitable buffer or cell culture medium to the final working

concentration immediately before use.

Procedure:

Thawing: Thaw a single aliquot of the RH 237 stock solution at room temperature, protected

from light.

Dilution: Dilute the stock solution in your experimental buffer or medium to the final working

concentration (typically in the low micromolar range).

Application: Replace the medium on your cell or tissue preparation with the RH 237 working

solution.

Incubation: Incubate under the conditions appropriate for your specific experiment, protected

from light.

Washing (Optional): After incubation, you may wish to wash the preparation with fresh buffer

or medium to remove excess dye and reduce background fluorescence.

Imaging: Proceed with fluorescence microscopy using the appropriate filter sets for RH 237
(Excitation/Emission in methanol: ~528/782 nm; these values may be blue-shifted in cell

membranes).[3]
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Proper disposal of RH 237 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Solid RH 237: Dispose of as hazardous chemical waste in accordance with your institution's

and local regulations.

Unused Stock and Working Solutions: Collect all unused solutions containing RH 237 in a

designated, labeled hazardous waste container. The container should be clearly marked as

"Hazardous Waste: Fluorescent Dye."

Contaminated Materials: All materials that have come into contact with RH 237 (e.g., pipette

tips, gloves, microcentrifuge tubes, culture dishes) should be disposed of as solid hazardous

waste.

Aqueous Waste: Do not dispose of RH 237 solutions down the drain. Collect all aqueous

waste containing the dye for hazardous waste pickup.

Consult your institution's Environmental Health and Safety (EHS) office for specific guidance on

hazardous waste disposal procedures.

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately:[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek medical attention.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing and shoes. Seek medical attention if irritation

persists.

Inhalation: Remove the individual to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Rinse mouth with water. Seek medical
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attention.

Spill Response: In the event of a spill, evacuate the immediate area. Wear appropriate PPE,

including a lab coat, gloves, and eye protection. Absorb the spill with an inert material (e.g.,

vermiculite, sand, or earth) and place it in a sealed container for disposal as hazardous waste.

Ventilate the area and wash the spill site after material pickup is complete.

Visual Workflow and Logic Diagrams
The following diagrams, generated using Graphviz, illustrate the key workflows for handling RH
237.
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RH 237 Handling Workflow
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RH 237 Spill Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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